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Introduction

L-364,918, also known as Devazepide or MK-329, is a potent, selective, and orally active non-
peptide antagonist of the cholecystokinin-A (CCK-A or CCK1) receptor.[1][2] Its high affinity and
selectivity for the CCK1 receptor over the CCK2 receptor make it an invaluable
pharmacological tool for elucidating the physiological and pathological roles of the CCKergic
system in neuroscience.[1][3] This document provides detailed application notes and
experimental protocols for the use of L-364,918 in neuroscience research, with a focus on in
vitro binding assays and in vivo behavioral studies.

Data Presentation
Table 1: In Vitro Binding Affinity of L-364,918 for CCK

Receptors

This table summarizes the binding affinity (IC50 and Ki values) of L-364,918 for CCK1 (CCK-A)
and CCK2 (CCK-B) receptors across various species and tissues. The data highlights the high
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selectivity of L-364,918 for the CCK1 receptor.
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Table 2: In Vivo Applications of L-364,918 in

Neuroscience Research

This table provides examples of in vivo studies that have utilized L-364,918 to investigate the

role of CCK1 receptors in various physiological and behavioral processes.
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Research .
Species
Area

Dose Range

Route of
Administrat
ion

Key
L Reference
Findings

Satiety and
Feeding Rat

Behavior

10-100 pg/kg

Intraperitonea
I (i.p.)

Increased

intake of a
palatable

diet,

suggesting [7]
endogenous
CCKis

involved in

satiety.

Pancreatic Rat, Guinea

Growth Pig, Hamster

25 nmol/kg/h

Continuous
Infusion (s.c.
mini-osmotic

pump)

Blocked the

trophic

effects of
exogenously [4]
infused CCK-

8 on the

pancreas.

Pancreatic
) Rat
Secretion

0.5 -2 mg/kg

Intravenous

(i.v.)

Completely
blocked
meal-induced
pancreatic
enzyme
secretion.

Anxiety Mouse

5 ug/kg

Intraperitonea
[ (i.p.)

Produced an
anxiolytic-like
profile in the
black/white
exploration

test.

© 2026 BenchChem. All rights reserved.

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1853764/
https://pubmed.ncbi.nlm.nih.gov/2478030/
https://pubmed.ncbi.nlm.nih.gov/1689547/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Blocked the
Conditioned Intraperitonea  acquisition of
Rat 0.1 mg/kg ) B
Reward [ (i.p.) conditioned
reward.

Signaling Pathways and Experimental Workflows
CCK1 Receptor Signaling Pathway

The CCK1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gqg/11,
leading to the activation of phospholipase C (PLC) and subsequent downstream signaling
cascades. It can also couple to Gs, activating the adenylyl cyclase pathway.[9][10][11]
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Caption: Simplified CCK1 receptor signaling cascade.

Experimental Workflow for In Vivo Behavioral Studies

The following diagram outlines a typical workflow for conducting an in vivo behavioral
experiment using L-364,918.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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